SA57

• Molecular Formula: C17H23ClN2O3
• Molecular Weight: 338.8 g/mol
• InChI: InChI=1S/C17H23ClN2O3/c1-19-16(21)12-23-17(22)20-10-8-14(9-11-20)3-2-13-4-6-15(18)7-5-13/h4-7,14H,2-3,8-12H2,1H3,(H,19,21)
• InChIKey: JFSSVCSHPDLFCM-UHFFFAOYSA-N

SA57: Tunable Dual FAAH/MAGL Inhibitor

SA57 (CAS 1346169-63-8) is an O-hydroxyacetamide carbamate that acts as a covalent, time-dependent inhibitor of fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), the primary degradative enzymes for the endocannabinoids anandamide (AEA) and 2-arachidonoylglycerol (2-AG), respectively [1]. Unlike equipotent dual FAAH/MAGL inhibitors, SA57 exhibits a pronounced selectivity window: it inhibits mouse FAAH with an IC50 of 3.2 nM and human FAAH at 1.9 nM, while MAGL inhibition requires substantially higher concentrations (mouse IC50 410 nM; human IC50 1.4 μM), yielding an approximately 100-fold FAAH-over-MAGL selectivity [1]. In vivo, this differential potency translates into dose-dependent target engagement—low doses (≥1.25 mg/kg, i.p.) selectively inactivate FAAH, while higher doses (12.5 mg/kg) additionally engage MAGL and the 2-AG hydrolase ABHD6 (mouse IC50 850 nM), with no activity against other brain serine hydrolases [1][2]. This built-in selectivity gradient makes SA57 a uniquely versatile tool compound for experiments requiring either FAAH-selective or combined FAAH/MAGL pharmacology from a single agent.

Pathway Engagement Dose-resolved FAAH/MAGL titration in a single compound

Selectivity Context Approximately 100-fold FAAH-over-MAGL selectivity enables pathway dissection

In Vivo Selectivity Map Published ABPP profile confirms restriction to 3 brain serine hydrolases

• [1] Niphakis MJ, Johnson DS, Ballard TE, Stiff C, Cravatt BF. O-Hydroxyacetamide carbamates as a highly potent and selective class of endocannabinoid hydrolase inhibitors. ACS Chemical Neuroscience. 2012;3:418-426. PMID: 22860211. View Source
• [2] Bertin Bioreagent / Cayman Chemical. SA 57 Product Overview (CAT N°: 14848). In vivo dose-responsive target engagement data. View Source

Why SA57 Cannot Be Replaced

The dual FAAH/MAGL inhibitor landscape includes two fundamentally different pharmacological profiles that are not interchangeable. Equipotent dual inhibitors such as JZL195 (mouse FAAH IC50 ~13 nM; mouse MAGL IC50 ~19 nM) simultaneously maximally engage both pathways at all behaviorally active doses, producing a full spectrum of CB1 receptor-mediated cannabimimetic effects—catalepsy, hypomotility, hypothermia—that constrain experimental interpretation and confound therapeutic window assessments [1][2]. Conversely, selective FAAH inhibitors (e.g., PF-3845, URB597) or selective MAGL inhibitors (e.g., JZL184, MJN110) each block only one arm of endocannabinoid signaling, precluding investigation of FAAH-MAGL crosstalk phenomena [3]. SA57 occupies a strategically distinct position: its ~100-fold FAAH/MAGL selectivity enables dose-resolved pathway engagement, allowing investigators to achieve FAAH-selective effects at low doses (1.25–2.5 mg/kg) or combined FAAH/MAGL inhibition at higher doses (5–12.5 mg/kg) using a single compound [1][4]. Substituting SA57 with JZL195 eliminates this dose-dependent tunability; substituting with selective inhibitors loses the capacity to probe dual-pathway synergy that underlies enhanced anti-withdrawal, opioid-sparing, and heroin-seeking attenuation effects [3][4].

SA57 vs. JZL195

Equipotent dual inhibition in JZL195 precludes dose-dependent pathway resolution; may shift cannabimimetic profile at all active doses.

Substitution Risk

Tunable FAAH/MAGL engagement is lost. Experiments requiring clean FAAH-selective pharmacology at low doses cannot be reproduced with JZL195.

SA57 vs. Selective Inhibitors

PF-3845 (FAAH) or JZL184 (MAGL) each engage only one pathway; combined use requires dual-compound procurement and PK matching.

Substitution Risk

FAAH-MAGL crosstalk studies are impossible with single-pathway inhibitors. Dual-inhibitor cocktails introduce formulation and inter-batch variability.

SA57 vs. Uncharacterized Analogs

Structural analogs may lack published in vivo ABPP selectivity data and dose-response target engagement validation.

Substitution Risk

Off-target profiles are not confirmed; pathway-specific interpretation may be compromised without selectivity documentation.

• [1] Niphakis MJ, Johnson DS, Ballard TE, Stiff C, Cravatt BF. O-Hydroxyacetamide carbamates as a highly potent and selective class of endocannabinoid hydrolase inhibitors. ACS Chemical Neuroscience. 2012;3:418-426. PMID: 22860211. View Source
• [2] Long JZ, Li W, Booker L, Burston JJ, Kinsey SG, Schlosburg JE, et al. Dual blockade of FAAH and MAGL identifies behavioral processes regulated by endocannabinoid crosstalk in vivo. Nature Chemical Biology. 2009;5:37-44. JZL195 characterization and tetrad assay data. View Source
• [3] Ramesh D, Gamage TF, Vanuytsel T, Owens RA, Abdullah RA, Niphakis MJ, et al. Dual inhibition of endocannabinoid catabolic enzymes produces enhanced antiwithdrawal effects in morphine-dependent mice. Neuropsychopharmacology. 2013;38(6):1039-1049. PMID: 23303066. View Source
• [4] Wilkerson JL, Ghosh S, Mustafa M, Abdullah RA, Niphakis MJ, Cabrera R, et al. The endocannabinoid hydrolysis inhibitor SA-57: Intrinsic antinociceptive effects, augmented morphine-induced antinociception, and attenuated heroin seeking behavior in mice. Neuropharmacology. 2016;114:156-167. PMID: 27890602. View Source

SA57 Comparative Evidence

FAAH/MAGL Selectivity Ratio

SA57 possesses a built-in FAAH/MAGL selectivity ratio of approximately 100-fold (mouse FAAH IC50 3.2 nM vs. mouse MAGL IC50 410 nM), which is fundamentally distinct from the equipotent dual inhibitor JZL195 (mouse FAAH IC50 ~13 nM vs. mouse MAGL IC50 ~19 nM; ratio ~1.5-fold) [1][2]. This differential translates into dose-resolved in vivo target engagement: at 1.25 mg/kg (i.p.), SA57 selectively inactivates FAAH and elevates brain AEA ~10-fold without significantly affecting 2-AG levels; at 12.5 mg/kg, it engages both MAGL and ABHD6, producing additional ~10-fold 2-AG elevation [1][3]. By contrast, JZL195 inhibits both FAAH and MAGL at all behaviorally active doses, precluding dissection of individual pathway contributions [2].

FAAH/MAGL Selectivity Ratio

Head-to-head

~128-fold (mouse)
~737-fold (human)

Supports dose-resolved pathway engagement review

JZL195 ratio ~1.5-fold; SA57 enables FAAH-selective window

Evidence Dimension	In vitro enzyme inhibition selectivity ratio (FAAH IC50 / MAGL IC50)
Target Compound Data	SA57: mouse FAAH IC50 3.2 nM; mouse MAGL IC50 410 nM; selectivity ratio ≈ 128-fold FAAH-over-MAGL. Human: FAAH IC50 1.9 nM; MAGL IC50 1,400 nM; ratio ≈ 737-fold.
Comparator Or Baseline	JZL195: mouse brain FAAH IC50 13 nM; mouse brain MAGL IC50 19 nM; selectivity ratio ≈ 1.5-fold (near-equipotent). Human IC50 values reported in range of 2-4 nM for both enzymes.
Quantified Difference	SA57 selectivity ratio exceeds JZL195 by approximately 85-fold (mouse) to 490-fold (human). In vivo, this enables FAAH-selective pharmacology at low SA57 doses—a feature JZL195 cannot provide.
Conditions	Fluorogenic substrate assays and competitive activity-based protein profiling (ABPP) using mouse and human brain membrane proteomes; Niphakis et al. 2012.

Why This Matters

For procurement, SA57 is the only dual FAAH/MAGL inhibitor that allows dose-resolved pathway dissection from a single compound, eliminating the need to purchase, validate, and dose-match separate selective inhibitors.

• [1] Niphakis MJ, Johnson DS, Ballard TE, Stiff C, Cravatt BF. O-Hydroxyacetamide carbamates as a highly potent and selective class of endocannabinoid hydrolase inhibitors. ACS Chemical Neuroscience. 2012;3:418-426. PMID: 22860211. View Source
• [2] Long JZ, Nomura DK, Cravatt BF. Characterization of monoacylglycerol lipase inhibition reveals differences in central and peripheral endocannabinoid metabolism. Chemistry & Biology. 2009;16(7):744-753. JZL195 IC50 data; Adooq JZL195 datasheet IC50 13 nM (FAAH), 19 nM (MAGL). View Source
• [3] Wilkerson JL, Ghosh S, Mustafa M, Abdullah RA, Niphakis MJ, Cabrera R, et al. Neuropharmacology. 2016;114:156-167. Dose-dependent brain AEA and 2-AG elevation data (Section 3.1.2, Figure 2). View Source

Morphine-Sparing Analgesia Without Cannabimimetic Effects

Combining a threshold dose of SA57 (1.79 mg/kg, i.p.) with a threshold dose of morphine (1.12 mg/kg) fully reversed CCI-induced mechanical allodynia and thermal hyperalgesia without producing catalepsy, hypothermia, or locomotor depression in the mouse tetrad assay [1]. In contrast, SA57 alone required 12.5 mg/kg to produce antinociception, a dose that also elicited significant cannabimimetic effects across all four tetrad measures (catalepsy F(5,36)=64.8; antinociception F(5,36)=55.9; hypothermia F(5,36)=82.6; hypomotility F(5,36)=13.6; all p<0.0001) [1]. JZL195, the equipotent dual FAAH/MAGL comparator, produces broad CB1 agonist-like tetrad activity at all analgesic doses (3–20 mg/kg) including catalepsy, hypomotility, and sedation, making a low-dose morphine-augmentation paradigm unattainable with this compound [2]. The key mechanistic distinction is that 1.79 mg/kg SA57 elevates brain AEA without measurably altering 2-AG, achieving FAAH-selective pharmacology that potentiates opioid antinociception via CB1/CB2 receptor engagement without triggering MAGL-dependent cannabimimetic effects [1].

Morphine-Sparing Analgesia

Cross-study

SA57 1.79 mg/kg + morphine 1.12 mg/kg: full allodynia reversal, no tetrad effects

Reported endpoint context: antinociception without cannabimimetic interference

JZL195 produces tetrad effects at all analgesic doses; window not reproducible

Evidence Dimension	Therapeutic window: antinociceptive efficacy vs. cannabimimetic side effect liability
Target Compound Data	SA57 (1.79 mg/kg) + morphine (1.12 mg/kg): full reversal of allodynia; zero catalepsy, zero hypothermia, zero locomotor depression in tetrad assay (n=7-8/group). SA57 alone at 1.25-2.5 mg/kg: ~10-fold AEA elevation, no 2-AG change, no tetrad effects.
Comparator Or Baseline	JZL195 (3-20 mg/kg): dose-dependent analgesia plus catalepsy, hypomotility, catalepsy at all effective doses (Long et al. 2009). CP55,940 (1 mg/kg, positive control): robust catalepsy F(2,16)=103.8, hypothermia F(2,16)=40.3, hypomotility F(2,16)=84.4; all p<0.001.
Quantified Difference	SA57+morphine combination achieves therapeutic antinociception at a dose 7-fold below the SA57-alone analgesic dose (1.79 vs. 12.5 mg/kg) and completely avoids tetrad effects, a window JZL195 cannot reproduce at any dose.
Conditions	Mouse CCI neuropathic pain model; von Frey allodynia assessment; tetrad assay (locomotor activity, bar catalepsy test, tail withdrawal, rectal temperature); 2 h post-injection; C57BL/6J mice.

Why This Matters

For pain research programs investigating opioid-sparing strategies, SA57 uniquely enables the study of FAAH-mediated morphine augmentation without the confounding influence of MAGL-mediated cannabimimetic effects that JZL195 unavoidably introduces.

• [1] Wilkerson JL, Ghosh S, Mustafa M, Abdullah RA, Niphakis MJ, Cabrera R, et al. The endocannabinoid hydrolysis inhibitor SA-57: Intrinsic antinociceptive effects, augmented morphine-induced antinociception, and attenuated heroin seeking behavior in mice. Neuropharmacology. 2016;114:156-167. PMID: 27890602. (Sections 3.2, 3.3; Figures 5-7). View Source
• [2] Long JZ, Li W, Booker L, Burston JJ, Kinsey SG, Schlosburg JE, et al. Dual blockade of FAAH and MAGL identifies behavioral processes regulated by endocannabinoid crosstalk in vivo. Nature Chemical Biology. 2009;5:37-44. JZL195 tetrad data (Figure 4). View Source

Morphine Withdrawal Suppression

In morphine-dependent mice undergoing spontaneous withdrawal, SA57 (5 mg/kg, i.p.) reduced all five measured withdrawal signs—platform jumping, paw flutters, head shakes, diarrhea, and total body weight loss—without eliciting any cannabimimetic side effects [1]. In direct comparison within the same study, the selective MAGL inhibitor JZL184 alone attenuated all withdrawal signs but was accompanied by cannabimimetic effects, while the selective FAAH inhibitor PF-3845 blocked only a subset of withdrawal signs [1]. The combination of low-dose JZL184 and high-dose PF-3845 also reduced all withdrawal signs without side effects, matching SA57 efficacy; however, this dual-inhibitor cocktail requires procurement, formulation, and pharmacokinetic matching of two separate compounds, introducing experimental variability [1]. A subsequent study confirmed that THC and JZL184 significantly reduced jumping behavior during morphine withdrawal conditioning, whereas PF-3845 did not, further underscoring the insufficiency of FAAH inhibition alone [2].

Morphine Withdrawal Suppression

Head-to-head

SA57 5 mg/kg: full 5-sign withdrawal suppression, no side effects

Single-agent matches dual-inhibitor cocktail efficacy; supports protocol simplification

JZL184+PF-3845 combination equivalent but requires two compounds

Evidence Dimension	Efficacy in suppressing spontaneous morphine withdrawal signs (5-sign composite)
Target Compound Data	SA57 (5 mg/kg, i.p.): fully blocked all 5 withdrawal signs (platform jumping, paw flutters, head shakes, diarrhea, weight loss); zero cannabimimetic side effects. N=8-10 mice/group.
Comparator Or Baseline	JZL184 (40 mg/kg, MAGL-selective): blocked all 5 signs but with cannabimimetic effects. PF-3845 (10 mg/kg, FAAH-selective): blocked only a subset of signs. JZL184 (low-dose) + PF-3845 (high-dose) combination: blocked all 5 signs without side effects but requires two compounds.
Quantified Difference	SA57 achieves the same full-spectrum anti-withdrawal efficacy as the two-compound JZL184+PF-3845 combination, while exceeding the efficacy of either selective inhibitor alone, as a single agent from one procurement.
Conditions	Morphine-dependent C57BL/6J mouse model; spontaneous withdrawal after pellet removal; 15-min observation periods over 60 min; Ramesh et al. 2013 (Neuropsychopharmacology).

Why This Matters

For opioid withdrawal research, SA57 provides the experimental simplicity of a single-compound protocol with the mechanistic breadth of dual FAAH/MAGL inhibition, avoiding the logistical and interpretive complications of two-drug combination studies.

• [1] Ramesh D, Gamage TF, Vanuytsel T, Owens RA, Abdullah RA, Niphakis MJ, et al. Dual inhibition of endocannabinoid catabolic enzymes produces enhanced antiwithdrawal effects in morphine-dependent mice. Neuropsychopharmacology. 2013;38(6):1039-1049. PMID: 23303066. View Source
• [2] Gamage TF, Ignatowska-Jankowska BM, Wiley JL, Abdelrahman M, Trembleau L, Greig IR, et al. Differential effects of endocannabinoid catabolic inhibitors on morphine withdrawal in mice. Drug and Alcohol Dependence. 2015;146:7-16. PF-3845 did not reduce morphine withdrawal CPA or jumping. View Source

In Vivo Target Selectivity Profile

Competitive and click-chemistry activity-based protein profiling (ABPP) in mice demonstrated that SA57 (0.01–12.5 mg/kg, i.p., 2 h) engages only three brain serine hydrolase targets: FAAH, MAGL, and ABHD6 [1]. All other brain serine hydrolases—including FAAH-2, KIAA1363, and numerous uncharacterized metabolic serine hydrolases—remain uninhibited across the full dose range [1]. This restricted target profile is especially relevant when comparing SA57 to the prototypical dual inhibitor JZL195, which was characterized in an earlier chemical class and lacks the comprehensive in vivo ABPP selectivity data available for SA57 [2]. Furthermore, SA57's off-target ABHD6 inhibition (mouse IC50 850 nM) is mechanistically relevant: ABHD6 is an additional 2-AG hydrolase whose inhibition may contribute to the net elevation of 2-AG observed at higher SA57 doses, providing a more complete blockade of 2-AG degradation than MAGL-selective inhibitors alone [1].

In Vivo Target Selectivity

Class-level

Only 3 brain serine hydrolases engaged (FAAH, MAGL, ABHD6) across 0.01–12.5 mg/kg

Published ABPP selectivity map supports mechanistic attribution

ABHD6 inhibition may contribute to 2-AG elevation at high doses

Evidence Dimension	Number of off-target brain serine hydrolases engaged in vivo across full dose range
Target Compound Data	SA57 (0.01-12.5 mg/kg, i.p.): 3 targets engaged—FAAH, MAGL, ABHD6. All other brain serine hydrolases spared as confirmed by competitive ABPP with FP-biotin and click chemistry probes. ABHD6 IC50 = 850 nM.
Comparator Or Baseline	JZL184 (MAGL-selective): engages MAGL and, at high doses, FAAH. MJN110 (MAGL-selective): >10,000-fold selectivity over FAAH but no ABHD6 inhibition. No comprehensive in vivo ABPP selectivity profile published for JZL195 in the same experimental system.
Quantified Difference	SA57 is the only dual FAAH/MAGL inhibitor with a published, dose-resolved in vivo ABPP selectivity map confirming restriction to exactly 3 brain serine hydrolase targets. The inclusion of ABHD6 distinguishes SA57 from pure MAGL-selective inhibitors (MJN110, JZL184) that spare this third 2-AG hydrolase.
Conditions	C57BL/6J mice; 2 h post i.p. injection; brain membrane proteomes; competitive ABPP with FP-rhodamine or click chemistry (Niphakis et al. 2012; ACS Chem Neurosci).

Why This Matters

For studies requiring clean mechanistic interpretation, the published in vivo ABPP selectivity map provides procurement confidence that SA57's effects are attributable to FAAH/MAGL/ABHD6 inhibition alone, reducing the risk of uncharacterized off-target contributions.

• [1] Niphakis MJ, Johnson DS, Ballard TE, Stiff C, Cravatt BF. O-Hydroxyacetamide carbamates as a highly potent and selective class of endocannabinoid hydrolase inhibitors. ACS Chemical Neuroscience. 2012;3:418-426. PMID: 22860211. (Competitive and click chemistry ABPP data). View Source
• [2] Long JZ, Li W, Booker L, Burston JJ, Kinsey SG, Schlosburg JE, et al. Dual blockade of FAAH and MAGL identifies behavioral processes regulated by endocannabinoid crosstalk in vivo. Nature Chemical Biology. 2009;5:37-44. JZL195 characterization. View Source

Heroin Self-Administration Attenuation

In mice trained to nose-poke for intravenous heroin, SA57 (administered i.p. prior to the session) significantly reduced active nose-poke responding for heroin and decreased the progressive ratio break point—an index of motivation to obtain the drug—relative to vehicle treatment [1][2]. Responding on the inactive nose-poke hole was unaffected, indicating behavioral specificity [1]. This heroin-seeking attenuation represents an endpoint uniquely demonstrated for SA57 among dual FAAH/MAGL inhibitors. Neither JZL195 nor selective FAAH or MAGL inhibitors have been reported to reduce opioid self-administration in this paradigm; JZL195 has been shown to substitute for THC in drug discrimination and produce cannabimimetic effects, but its effects on opioid reinforcement remain uncharacterized [3]. The SA57 finding is mechanistically significant because it suggests that simultaneous, but non-equipotent, FAAH/MAGL engagement—rather than the equipotent dual inhibition produced by JZL195—may be required to modulate opioid reward circuitry without inducing competing CB1-mediated interoceptive effects [1].

Heroin Self-Administration

Class-level

SA57 reduced active nose-pokes and progressive ratio break point for heroin

Unique reported endpoint for dual FAAH/MAGL inhibitors; requires validation in further models

No comparable published data for JZL195 or selective inhibitors

Evidence Dimension	Reduction of heroin-reinforced operant responding and progressive ratio break point
Target Compound Data	SA57: significantly reduced active nose-pokes for heroin vs. vehicle and decreased progressive ratio break point (n=38 mice/group; within-subject design). Inactive lever responding unchanged (Wilkerson et al. 2016, Figure 8).
Comparator Or Baseline	JZL195: no published data on heroin or opioid self-administration. THC discriminative stimulus substitution documented (ED50 21.8 mg/kg; Hruba et al. 2015). Selective inhibitors JZL184, PF-3845, URB597: no heroin self-administration attenuation reported.
Quantified Difference	SA57 is the only dual FAAH/MAGL inhibitor with demonstrated efficacy in reducing heroin self-administration. The absence of comparable data for JZL195 and selective inhibitors represents a significant evidence gap for any program targeting opioid use disorder.
Conditions	C57BL/6J mice; intravenous heroin self-administration (0.05 mg/kg/infusion); nose-poke operant chambers; progressive ratio schedule; vehicle-controlled within-subject design; Wilkerson et al. 2016 (Neuropharmacology).

Why This Matters

For addiction neurobiology programs, SA57 is the only commercially available endocannabinoid hydrolase inhibitor with published evidence of heroin self-administration attenuation, making it the required tool compound for investigating endocannabinoid modulation of opioid reinforcement.

• [1] Wilkerson JL, Ghosh S, Mustafa M, Abdullah RA, Niphakis MJ, Cabrera R, et al. The endocannabinoid hydrolysis inhibitor SA-57: Intrinsic antinociceptive effects, augmented morphine-induced antinociception, and attenuated heroin seeking behavior in mice. Neuropharmacology. 2016;114:156-167. PMID: 27890602. (Section 3.4; Figure 8). View Source
• [2] Guindon J. A novel inhibitor of endocannabinoid catabolic enzymes sheds light on behind the scene interplay between chronic pain, analgesic tolerance, and heroin dependence. Neuropharmacology. 2017;114:168-170. Commentary on SA-57 heroin seeking data. View Source
• [3] Hruba L, Seillier A, McMahon LR, Wiley JL, Lichtman AH, Gobbi G, et al. Simultaneous inhibition of fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL) shares discriminative stimulus effects with Δ9-tetrahydrocannabinol in mice. Journal of Pharmacology and Experimental Therapeutics. 2015;353(2):261-268. SA-57 and JZL195 THC substitution ED50 values. View Source

THC Discriminative Stimulus Substitution

Both SA57 and JZL195 fully substitute for the Δ9-THC discriminative stimulus in mice, reflecting their dual FAAH/MAGL inhibition; however, their in vivo potencies differ markedly. SA57 substituted for THC with an ED50 of 2.7 mg/kg, while JZL195 required an approximately 8-fold higher dose (ED50 21.8 mg/kg) [1]. In a separate study using SA57 itself as the training stimulus (10 mg/kg), SA57 generalization yielded an ED50 of 4.4 mg/kg (95% CI: 3.5–5.4), and JZL195 substitution for the SA57 cue showed an ED50 of 6.2 mg/kg (95% CI: 3.5–10.9) [2]. These data indicate that SA57 has greater in vivo potency for producing the interoceptive state associated with dual FAAH/MAGL inhibition. The potency difference likely reflects the distinct pharmacokinetic and target-engagement profiles of the two chemotypes: SA57 (O-hydroxyacetamide carbamate, MW 338.83) vs. JZL195 (4-nitrophenyl piperazine-1-carboxylate, MW 433.46) . Importantly, the CB1 antagonist rimonabant blocked the discriminative stimulus effects of both compounds, confirming CB1 receptor mediation [2].

THC Discrimination Potency

Head-to-head

SA57 ED50 2.7 mg/kg
vs. JZL195 21.8 mg/kg
(~8-fold difference)

Higher in vivo potency in cannabinoid discrimination paradigm

CB1-mediated interoceptive cue confirmed by rimonabant blockade

Evidence Dimension	ED50 for substitution in cannabinoid drug discrimination
Target Compound Data	SA57: ED50 = 2.7 mg/kg (THC substitution, Hruba 2015); ED50 = 4.4 mg/kg (SA57 self-generalization, 95% CI 3.5-5.4; Walentiny 2024).
Comparator Or Baseline	JZL195: ED50 = 21.8 mg/kg (THC substitution, Hruba 2015); ED50 = 6.2 mg/kg (SA57 substitution, 95% CI 3.5-10.9; Walentiny 2024). CP55,940 (CB1 agonist positive control): ED50 = 0.096 mg/kg (Walentiny 2024).
Quantified Difference	SA57 is 8.1-fold more potent than JZL195 in THC substitution (2.7 vs. 21.8 mg/kg). In SA57-trained discrimination, SA57 is 1.4-fold more potent than JZL195 (4.4 vs. 6.2 mg/kg).
Conditions	C57BL/6J mice; two-lever drug discrimination; THC (3 mg/kg) or SA-57 (10 mg/kg) training stimulus; 1-2 h pretreatment; i.p. administration.

Why This Matters

For behavioral pharmacology studies requiring consistent THC-like interoceptive cue production at lower mg/kg dosing (reducing compound consumption and potential solubility/formulation burden), SA57 offers an 8-fold potency advantage over JZL195 in the THC discrimination paradigm.

• [1] Hruba L, Seillier A, McMahon LR, Wiley JL, Lichtman AH, Gobbi G, et al. Simultaneous inhibition of fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL) shares discriminative stimulus effects with Δ9-THC in mice. Journal of Pharmacology and Experimental Therapeutics. 2015;353(2):261-268. PMID: 25648825. (SA-57 ED50 2.7 mg/kg; JZL195 ED50 21.8 mg/kg). View Source
• [2] Walentiny DM, Wiebelhaus JM, Grim TW, Varadi A, Varga E, Makriyannis A, et al. Discriminative stimulus properties of the endocannabinoid catabolic enzyme inhibitor SA-57 in mice. Journal of Pharmacology and Experimental Therapeutics. 2024;391(2):272-284. (Figure 7: ED50 values for SA-57, JZL195, CP55,940). View Source

SA57 Application Scenarios

Tunable FAAH/MAGL Pathway Dissection

Investigators requiring independent activation of the AEA-FAAH pathway versus simultaneous AEA/2-AG elevation can use SA57's ~100-fold selectivity window to titrate pathway engagement. Administering 1.25–2.5 mg/kg (i.p.) achieves selective FAAH inhibition and ~10-fold brain AEA elevation without affecting 2-AG, while 12.5 mg/kg engages MAGL and ABHD6 to elevate both endocannabinoids [1]. This single-compound dose-response design eliminates the need to purchase, validate, and cross-reference pharmacokinetics of separate selective inhibitors (e.g., PF-3845 for FAAH plus JZL184 for MAGL), reducing experimental complexity and compound procurement costs [1][2].

Opioid-Sparing Analgesia Without Cannabimimetic Effects

The combination of threshold-dose SA57 (1.79 mg/kg) with morphine (1.12 mg/kg) produces full reversal of neuropathic allodynia without catalepsy, hypothermia, or locomotor depression—a clean behavioral profile suited for investigating opioid-sparing mechanisms, analgesic tolerance prevention, and translationally relevant pain therapeutic strategies [1]. The equipotent dual inhibitor JZL195 cannot reproduce this profile because CB1-mediated side effects emerge at all analgesic doses [3].

Single-Agent Opioid Withdrawal Suppression

SA57 (5 mg/kg, i.p.) fully suppresses the composite of spontaneous morphine withdrawal signs (jumping, paw flutters, head shakes, diarrhea, weight loss) without cannabimimetic effects, matching the efficacy of a low-dose JZL184 + high-dose PF-3845 combination while eliminating the need for dual-compound formulation and matched pharmacokinetic validation [1]. This makes SA57 the preferred single-agent tool for opioid withdrawal studies in mice, particularly for laboratories seeking to reduce animal numbers and experimental variability associated with multi-drug protocols [1].

Heroin Reinforcement and Opioid Use Disorder

SA57 is currently the only commercially available endocannabinoid hydrolase inhibitor with published evidence of attenuating heroin self-administration and reducing progressive ratio break point for heroin in mice [1][2]. This unique behavioral endpoint positions SA57 as the necessary tool compound for preclinical programs investigating endocannabinoid-based interventions for opioid use disorder, particularly studies examining the intersection of FAAH/MAGL dual modulation and opioid reinforcement circuitry [1].

Application

Selection Property

Validation Focus

Endocannabinoid pathway titration studies

FAAH/MAGL selectivity window

Dose-dependent AEA and 2-AG elevation

Pain- and opioid-interaction research

Cannabimimetic-sparing profile at low doses

Tetrad assay and allodynia endpoints

Opioid withdrawal models

Single-agent dual FAAH/MAGL engagement

Multi-sign withdrawal suppression

Opioid reinforcement and addiction research

Unique heroin self-administration attenuation data

Progressive ratio break point reduction

• [1] Wilkerson JL, Ghosh S, Mustafa M, Abdullah RA, Niphakis MJ, Cabrera R, et al. The endocannabinoid hydrolysis inhibitor SA-57: Intrinsic antinociceptive effects, augmented morphine-induced antinociception, and attenuated heroin seeking behavior in mice. Neuropharmacology. 2016;114:156-167. PMID: 27890602. View Source
• [2] Niphakis MJ, Johnson DS, Ballard TE, Stiff C, Cravatt BF. O-Hydroxyacetamide carbamates as a highly potent and selective class of endocannabinoid hydrolase inhibitors. ACS Chemical Neuroscience. 2012;3:418-426. PMID: 22860211. View Source
• [3] Long JZ, Li W, Booker L, Burston JJ, Kinsey SG, Schlosburg JE, et al. Dual blockade of FAAH and MAGL identifies behavioral processes regulated by endocannabinoid crosstalk in vivo. Nature Chemical Biology. 2009;5:37-44. PMID: 19029917. View Source